4-(4-Bromo-2-fluorobenzoyl)piperidine hydrochloride

• IUPAC Name: (4-bromo-2-fluorophenyl)-piperidin-4-ylmethanone;hydrochloride
• InChI: InChI=1S/C12H13BrFNO.ClH/c13-9-1-2-10(11(14)7-9)12(16)8-3-5-15-6-4-8;/h1-2,7-8,15H,3-6H2;1H
• InChI Key: UXQFZSBBAYSKGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(=O)C2=C(C=C(C=C2)Br)F.Cl
• Molecular Formula: C12H14BrClFNO
• Molecular Weight: 322.60 g/mol
• CAS No.: 1159826-08-0

Description

“4-(4-Bromo-2-fluorobenzoyl)piperidine hydrochloride” is a chemical compound with the CAS Number: 1017035-01-6. It has a molecular weight of 286.14. The compound is solid in its physical form. It is stored at a temperature of 2-8°C.

Molecular Structure Analysis

The IUPAC name of the compound is 1-(4-bromo-2-fluorobenzoyl)piperidine. The InChI code for the compound is 1S/C12H13BrFNO/c13-9-4-5-10(11(14)8-9)12(16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2.

Physical and Chemical Properties Analysis

The compound is solid in its physical form. It has a molecular weight of 286.14. The storage temperature for the compound is 2-8°C.

Scientific Research Applications

Synthesis and Medicinal Applications

• Synthesis of Inhibitors and Radiotracers : A practical synthesis method described by Hao Jing-shan (2006) led to the development of 1-(4-fluorobenzoyl)-4-(4-trifluoromethoxylbenzoyl)piperidine, demonstrating the compound's role in the synthesis of 11βHSD1 inhibitors, which are significant in the context of metabolic diseases (Hao Jing-shan, 2006).

• Development of PET Radioligands : Research by R. Labas et al. (2011) focused on developing PET radioligands containing the 4-(4-fluorobenzyl)piperidine moiety for imaging NR2B NMDA receptors. These studies highlight the chemical's application in creating specific radiotracers for neurological research (R. Labas et al., 2011).

Organic Synthesis

• Innovative Organic Synthesis Techniques : Ágnes Proszenyák and colleagues (2005) developed methods for the synthesis of isotopomers of 4-(4-fluorobenzyl)piperidine, showcasing the compound's relevance in creating labeled compounds for scientific research, including studies in pharmacokinetics and drug metabolism (Ágnes Proszenyák et al., 2005).

Biologically Active Compounds

• Antimicrobial Activity : A study by U. Issayeva et al. (2019) on N-ethoxyethylpiperidine derivatives, including modifications with fluorophenyls, showed significant antimicrobial activity, suggesting the importance of such compounds in developing new antimicrobial agents (U. Issayeva et al., 2019).

Anticancer Research

• Anti-Lung Cancer Activity : Research by A. G. Hammam et al. (2005) developed fluoro-substituted benzo[b]pyran compounds with demonstrated anticancer activity against lung cancer, indicating the potential of fluorobenzyl piperidine derivatives in anticancer drug development (A. G. Hammam et al., 2005).

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The hazard statements associated with the compound are H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.